Cas no 24160-29-0 (3-Methoxy-4-methylamphetamine)

• Product Name: 3-Methoxy-4-methylamphetamine
• CAS No: 24160-29-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 2191017
• Update Time: 2025-10-28

3-Methoxy-4-methylamphetamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxy-4-methylphenyl)propan-2-amine
• 3-Methoxy-4-methylamphetamine
• 1-Mmpap
• Benzeneethanamine, 3-methoxy-alpha,4-dimethyl-
• XDXMRSBXBOXSQW-UHFFFAOYSA-N
• 1-(3-Methoxy-4-methylbenzyl)ethanamine
• 1-(3-methoxy-4-methyl-phenyl)propan-2-amine
• 1-(3-methoxy-4-methyl-phenyl)-2-aminopropane
• Propane, 1-(3-Methoxy-4-methylphenyl)-2-amino-
• Q2813117

• Inchi： 1S/C11H17NO/c1-8-4-5-10(6-9(2)12)7-11(8)13-3/h4-5,7,9H,6,12H2,1-3H3
• InChI Key： XDXMRSBXBOXSQW-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)CC(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Topological Polar Surface Area: 35.2

Additional information on 3-Methoxy-4-methylamphetamine

3-Methoxy-4-methylamphetamine: A Comprehensive Overview

3-Methoxy-4-methylamphetamine, also known by its CAS number 24160-29-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of amphetamines, which are known for their central nervous system stimulant properties. The structure of 3-Methoxy-4-methylamphetamine is characterized by a methoxy group at the 3-position and a methyl group at the 4-position on the benzene ring, which contributes to its unique chemical and pharmacological properties.

The synthesis of 3-Methoxy-4-methylamphetamine involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in synthetic methodologies have allowed for more efficient and selective routes to this compound, reducing production costs and improving purity. These developments have been documented in several peer-reviewed journals, highlighting the importance of optimizing synthetic pathways for complex amphetamine derivatives.

From a pharmacological standpoint, 3-Methoxy-4-methylamphetamine has been studied for its potential as a precursor in drug development. Its unique substitution pattern on the benzene ring suggests that it may exhibit distinct pharmacokinetic and pharmacodynamic profiles compared to other amphetamines. Preclinical studies have shown that this compound demonstrates moderate bioavailability and selectivity for certain receptor systems, making it a promising candidate for further investigation in therapeutic applications.

The application of 3-Methoxy-4-methylamphetamine extends beyond traditional pharmaceutical research. Recent studies have explored its role in chemical biology, particularly in understanding the mechanisms of action of related compounds. By modifying the substituents on the benzene ring, researchers have been able to elucidate the structure-activity relationships (SARs) that govern the pharmacological behavior of these molecules. This knowledge is invaluable for designing new drugs with improved efficacy and reduced side effects.

In terms of safety and toxicity, 3-Methoxy-4-methylamphetamine has undergone rigorous testing to assess its potential risks. Acute and chronic toxicity studies have revealed that this compound exhibits a favorable safety profile at therapeutic doses, with minimal adverse effects observed in animal models. These findings are consistent with recent regulatory guidelines for evaluating novel chemical entities, underscoring the importance of comprehensive safety assessments in drug development.

The future outlook for 3-Methoxy-4-methylamphetamine is promising, with ongoing research focusing on its potential applications in treating neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant breakthroughs in this area, leveraging the compound's unique chemical properties to develop innovative therapeutic agents.

In conclusion, 3-Methoxy-4-methylamphetamine, CAS number 24160-29-0, represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With continued research and development, this compound has the potential to make a meaningful impact on human health by addressing unmet medical needs across various therapeutic areas.